Cas no 1805253-85-3 (3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-acetic acid)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-acetic acid
• CAS No: 1805253-85-3
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4888911
• Update Time: 2025-06-14

3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-acetic acid

• Inchi： 1S/C8H6F2N2O5/c9-7(10)6-4(13)1-3(2-5(14)15)11-8(6)12(16)17/h1,7H,2H2,(H,11,13)(H,14,15)
• InChI Key： XQTZPMJMJQBGGJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(CC(=O)O)NC=1[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 449
• XLogP3: 0.3
• Topological Polar Surface Area: 112

Additional information on 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-acetic acid

Comprehensive Overview of 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-acetic acid (CAS No. 1805253-85-3)

3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-acetic acid (CAS No. 1805253-85-3) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, has garnered attention for its potential in drug discovery and crop protection. Researchers are increasingly exploring its role as a bioactive intermediate, particularly in the synthesis of novel small-molecule inhibitors and herbicides.

The structural features of 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-acetic acid make it a valuable building block in medicinal chemistry. The presence of the hydroxy and acetic acid moieties enhances its solubility and reactivity, facilitating its incorporation into larger molecular frameworks. Recent studies highlight its utility in designing enzyme-targeting compounds, with particular interest in its potential to modulate metabolic pathways in both human and plant systems.

In the context of sustainable agriculture, this compound has emerged as a candidate for developing next-generation agrochemicals. Its nitropyridine core exhibits selective herbicidal activity, aligning with the growing demand for environmentally friendly pesticides. Industry trends indicate a surge in patents referencing 1805253-85-3, underscoring its commercial relevance in addressing crop resistance challenges.

From a synthetic perspective, 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-acetic acid offers intriguing possibilities for structure-activity relationship (SAR) studies. Chemists are investigating modifications to its difluoromethyl group to optimize bioactivity while minimizing ecological impact. This aligns with broader green chemistry initiatives, where fluorine-containing compounds play a pivotal role in enhancing molecular stability without persistent environmental effects.

The analytical characterization of CAS No. 1805253-85-3 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods confirm the compound's high purity (>98%), a critical parameter for research applications. Recent publications emphasize its compatibility with click chemistry approaches, enabling rapid derivatization for high-throughput screening in drug discovery pipelines.

Market analysts note increasing interest in fluorinated pyridines like 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-acetic acid, driven by expanding applications in precision farming and personalized medicine. The compound's patent landscape reveals strategic filings by major life science companies, particularly for use in combination therapies and synergistic formulations with existing agrochemicals.

Ongoing research explores the compound's potential in neurological disorders, with preliminary data suggesting activity against kinase targets implicated in neurodegenerative diseases. This positions 1805253-85-3 as a versatile scaffold for CNS drug development, complementing current trends in blood-brain barrier permeable therapeutics.

Environmental fate studies of 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-acetic acid demonstrate favorable biodegradation profiles, addressing regulatory concerns about chemical persistence. Its metabolic pathways in soil and aquatic systems are under investigation, with early results indicating rapid breakdown into non-toxic metabolites - a key consideration for EPA approval processes.

From a commercial standpoint, suppliers of CAS No. 1805253-85-3 are expanding production capacity to meet rising demand from contract research organizations and academic laboratories. Quality control protocols emphasize genotoxic impurity testing, reflecting heightened industry standards for pharmaceutical intermediates.

The crystalline form of 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-acetic acid has been characterized by X-ray diffraction, revealing intermolecular hydrogen bonding patterns that influence its physicochemical properties. These structural insights guide formulation scientists in developing stable dosage forms for potential clinical applications.

Emerging applications in bioconjugation chemistry leverage the compound's carboxylic acid functionality for creating targeted drug delivery systems. Recent innovations include its use as a linker in antibody-drug conjugates (ADCs), showcasing versatility beyond traditional small-molecule applications.

Regulatory databases list 1805253-85-3 as compliant with major pharmacopeial standards, including USP and EP monographs. This regulatory clarity supports its adoption in GMP manufacturing environments, particularly for orphan drug development programs requiring specialized chemical building blocks.

Future research directions for 3-(Difluoromethyl)-4-hydroxy-2-nitropyridine-6-acetic acid include exploration of its electrochemical properties for biosensor applications and investigation of its metal-chelating capabilities in catalytic systems. The compound's multifaceted nature ensures its continued relevance across diverse scientific disciplines.